Cas no 1156896-63-7 (2-(diethylamino)ethyl(1,2,3-thiadiazol-4-yl)methylamine)

• Product Name: 2-(diethylamino)ethyl(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1156896-63-7
• MF: C₉H₁₈N₄S
• MW: 214.331019878387
• CID: 5186516
• PubChem ID: 43663902
• Update Time: 2026-03-05

2-(diethylamino)ethyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1,N1-diethyl-N2-(1,2,3-thiadiazol-4-ylmethyl)-
• n1-((1,2,3-Thiadiazol-4-yl)methyl)-n2,n2-diethylethane-1,2-diamine
• 2-(diethylamino)ethyl(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C9H18N4S/c1-3-13(4-2)6-5-10-7-9-8-14-12-11-9/h8,10H,3-7H2,1-2H3
• InChI Key： OOJKUZJDHFZZBN-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNCC1=CSN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(diethylamino)ethyl(1,2,3-thiadiazol-4-yl)methylamine

Compound CAS No. 1156896-63-7: 2-(Diethylamino)Ethyl(1,2,3-Thiadiazol-4-Yl)Methylamine

The compound with CAS number 1156896-63-7, known as 2-(Diethylamino)Ethyl(1,2,3-Thiadiazol-4-Yl)Methylamine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and advanced materials development.

Structure and Properties: The molecule features a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the diethylamino group enhances its electronic properties, making it suitable for applications requiring high conductivity or reactivity. The compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile.

Applications: Recent research has focused on the use of 2-(Diethylamino)Ethyl(1,2,3-Thiadiazol-4-Yl)Methylamine in the development of novel pharmaceuticals. Its ability to act as a ligand in metal complexes has been explored for potential use in anticancer therapies. Additionally, the compound has shown promise in the field of optoelectronics due to its ability to form stable charge-transfer complexes with other materials.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have recently optimized the reaction conditions to improve yield and purity, making it more feasible for large-scale production.

Safety and Handling: While handling 2-(Diethylamino)Ethyl(1,2,3-Thiadiazol-4-Yl)Methylamine, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation.

Future Prospects: Ongoing studies aim to explore the compound's potential in green chemistry applications and sustainable materials development. Its unique combination of electronic properties and structural flexibility makes it a promising candidate for future innovations in both academic and industrial settings.